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Compound of Interest

Compound Name: Tetrasodium

Cat. No.: B8768297 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who are working with

Tetrasodium EDTA.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of tetrasodium EDTA in water?

Tetrasodium EDTA is the salt resulting from the neutralization of ethylenediaminetetraacetic

acid with four equivalents of sodium hydroxide.[1] It is a white solid that is highly soluble in

water.[1] A 1% aqueous solution of tetrasodium EDTA will have a pH of approximately 11.3.[1]

Unlike the free acid or disodium salt forms of EDTA, tetrasodium EDTA should dissolve readily

in water at room temperature without the need for significant pH adjustment.[2][3][4]

Q2: Why is my tetrasodium EDTA not dissolving in water?

If you are experiencing difficulty dissolving a substance labeled as tetrasodium EDTA, there

are a few potential causes:

Mislabeled Product: The most common reason for dissolution issues is that the product may

be mislabeled. You might have disodium EDTA or the free acid form of EDTA, both of which

have significantly lower solubility in neutral water.[2][4]

Low Purity: Impurities in the reagent could affect its solubility.
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Incorrect Solvent: Ensure you are using distilled or deionized water. Tap water contains

minerals that can interact with EDTA and potentially affect its dissolution.[2]

Q3: How does pH affect the solubility of EDTA?

The solubility of EDTA is highly dependent on the pH of the solution.[5][6] The free acid form of

EDTA is poorly soluble in water. As the pH is increased by adding a base (like sodium

hydroxide), the carboxylic acid groups on the EDTA molecule are deprotonated, forming a more

soluble salt.[6][7] For disodium EDTA, the solid will not fully dissolve until the pH of the solution

reaches approximately 8.0.[8][9] Tetrasodium EDTA is already the fully deprotonated salt,

which is why it is readily soluble in water.[1][10]

Q4: What is the recommended procedure for dissolving disodium EDTA to a final pH of 8.0?

To prepare a solution of EDTA at pH 8.0, it is common to start with the disodium salt of EDTA

and adjust the pH with sodium hydroxide. A detailed protocol is provided in the Experimental

Protocols section below. The general steps involve suspending the disodium EDTA powder in

water and gradually adding NaOH while monitoring the pH. The powder will completely

dissolve as the pH approaches 8.0.[8][11]
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Problem Possible Cause Solution

"Tetrasodium EDTA" powder

does not dissolve in water.

The product is likely

mislabeled and is actually

disodium EDTA or EDTA free

acid.

Follow the protocol for

dissolving disodium EDTA by

adding sodium hydroxide

(NaOH) to raise the pH to 8.0.

The solution becomes cloudy

after initial dissolution.

The water used may contain

minerals, or there may be

impurities in the EDTA.

Use high-purity distilled or

deionized water.[2] If

cloudiness persists, consider

filtering the solution.

The pH of the solution is

difficult to adjust and keeps

dropping.

As the EDTA dissolves, it

releases protons, which lowers

the pH.[12]

This is a normal part of the

process. Continue to add

NaOH in small increments until

the pH stabilizes at 8.0 and all

the solid has dissolved.[13]

A thick, pudding-like substance

forms.

This can happen if EDTA

powder is added to a highly

concentrated alkaline solution.

[14]

Add the EDTA powder to water

first, and then gradually add

the base to adjust the pH.

Experimental Protocols
Protocol: Preparation of 0.5 M EDTA Solution at pH 8.0
This protocol details the preparation of a 0.5 M EDTA stock solution with a final pH of 8.0,

starting from disodium EDTA dihydrate.

Materials:

Disodium EDTA dihydrate (FW: 372.24 g/mol )

Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M)

Distilled or deionized water

Beaker
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Magnetic stirrer and stir bar

Calibrated pH meter

Procedure:

To prepare 1 L of 0.5 M EDTA solution, weigh out 186.1 g of disodium EDTA dihydrate and

add it to 800 mL of distilled water in a beaker.

Place the beaker on a magnetic stirrer with a stir bar and begin stirring. The solution will be a

milky suspension.

Slowly add sodium hydroxide while monitoring the pH of the suspension. You can add NaOH

as pellets or as a concentrated solution.

Continue to add NaOH incrementally. As the pH approaches 8.0, the EDTA will begin to

dissolve.

Be patient, as this process can take some time. The disodium EDTA will not completely

dissolve until the pH is at or slightly above 8.0.[8][9]

Once the EDTA is completely dissolved, carefully adjust the final pH to 8.0.

Transfer the solution to a graduated cylinder and add distilled water to bring the final volume

to 1 L.

The solution can be sterilized by autoclaving. Store at room temperature.

Quantitative Data Summary for EDTA Stock Solutions
Final
Concentration

Volume
Disodium EDTA
Dihydrate (g)

Approximate NaOH
needed (g)

0.2 M 1 L 74.45 g ~8 g

0.5 M 1 L 186.1 g ~20 g[11]

0.5 M 0.5 L 93.05 g ~10 g
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Note: The amount of NaOH is an approximation and the actual amount needed may vary. It is

crucial to monitor the pH throughout the addition of the base.

Visual Guides

Start Process

Result

Troubleshooting (If Not Dissolving)Tetrasodium EDTA Powder Add to Distilled Water1 Stir at Room Temperature
2

Clear Solution (pH ~11)3a

Powder Does Not Dissolve
3b

Suspect Mislabeled Product
(likely Disodium EDTA) Gradually Add NaOH Monitor pH Dissolves at pH 8.0

pH Scale

EDTA Solubility

Acidic pH (< 7)

Insoluble
(Protonated Form)

corresponds to

Neutral pH (~7)

Sparingly Soluble

corresponds to

Alkaline pH (> 8)

Soluble
(Deprotonated Salt Form)

corresponds toIncrease pH

Increase pH to 8.0+
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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